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Compound of Interest

Compound Name: Benzoyl iodide

Cat. No.: B15495994 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of

benzoyl iodide, with a particular focus on its standard enthalpy of formation. The information

presented herein is compiled from established thermochemical studies and is intended to serve

as a valuable resource for professionals in research, chemical sciences, and drug

development.

Core Thermodynamic Data
The thermodynamic properties of benzoyl iodide have been determined through various

experimental techniques. The key data are summarized in the table below, providing a

consolidated view for easy reference and comparison.
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Thermodynami
c Property

Value Phase Method Reference

Standard

Enthalpy of

Formation (ΔfH°)

11 ± 4.2 kJ/mol Gas
Equilibrium

Study (Eqk)

Solly and

Benson, 1971

10 ± 6.3 kJ/mol Gas
From Liquid

Phase Data (Cm)

Carson,

Pritchard, et al.,

1950; Cox and

Pilcher, 1970

-51.51 ± 0.42

kJ/mol
Liquid

Hydrolysis

Calorimetry (Cm)

Carson,

Pritchard, et al.,

1950; Cox and

Pilcher, 1970

Enthalpy of

Vaporization

(ΔvapH°)

61.9 ± 6.3 kJ/mol - Calculated

Carson,

Pritchard, et al.,

1950; Cox and

Pilcher, 1970

Melting Point

(Tfus)
276 K (3 °C) - Not Specified

Buckingham and

Donaghy, 1982;

Kizhner, 1909

Experimental Determination of Enthalpy of
Formation
The standard enthalpy of formation of benzoyl iodide has been determined primarily through

two distinct experimental methodologies: hydrolysis calorimetry and gas-phase equilibrium

studies.

Hydrolysis Calorimetry
The determination of the enthalpy of formation of liquid benzoyl iodide was achieved by

measuring the heat of its hydrolysis reaction. This method, detailed by Carson, Pritchard, and
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Skinner in 1950, involves reacting a precisely known quantity of benzoyl iodide with a suitable

solvent and measuring the heat evolved in a calorimeter.

Experimental Protocol:

Apparatus: A sophisticated calorimeter is employed, designed to measure the heat of rapid

chemical reactions with high precision. The reaction vessel is typically submerged in a well-

stirred water bath to ensure accurate temperature measurements.

Reactants:

Benzoyl Iodide: A highly purified sample of benzoyl iodide is prepared. The original

study by Carson, Pritchard, and Skinner involved the reaction of benzoyl chloride with

anhydrous sodium iodide. The resulting benzoyl iodide was then purified by vacuum

distillation.

Solvent: A solvent mixture, such as aqueous acetone, is used to facilitate the hydrolysis

reaction.

Procedure:

A sealed, thin-walled glass ampoule containing a known mass of purified benzoyl iodide
is placed inside the calorimeter, which is filled with the solvent.

The system is allowed to reach thermal equilibrium.

The ampoule is then broken, initiating the rapid and complete hydrolysis of benzoyl
iodide.

The temperature change of the calorimeter and its contents is meticulously recorded until

thermal equilibrium is re-established.

The calorimeter is calibrated by introducing a known amount of electrical energy and

measuring the corresponding temperature rise.

Data Analysis: The heat of hydrolysis is calculated from the observed temperature change

and the heat capacity of the calorimeter. This value is then used in a thermochemical cycle
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(Hess's Law) to derive the standard enthalpy of formation of liquid benzoyl iodide.

The logical workflow for determining the standard enthalpy of formation from the enthalpy of

hydrolysis is illustrated in the diagram below.

Workflow for Determining ΔfH°(liquid) of Benzoyl Iodide

Experimental Measurement Known Thermodynamic Data

Calculation using Hess's Law

Final Derived Value

Measure Heat of Hydrolysis (ΔrH°) of Benzoyl Iodide

Apply Hess's Law to the Hydrolysis Reaction:
ΔrH° = ΣΔfH°(products) - ΣΔfH°(reactants)

Input

ΔfH° of H₂O(l)

Input

ΔfH° of Benzoic Acid(s)

Input

ΔfH° of HI(aq)

Input

Calculate ΔfH° of Benzoyl Iodide (liquid)

Output

Click to download full resolution via product page

Caption: Workflow for Determining the Enthalpy of Formation from Hydrolysis Data.

Gas-Phase Equilibrium Study
The enthalpy of formation of gaseous benzoyl iodide was determined by Solly and Benson in

1971 through the study of a gas-phase equilibrium. This method involves measuring the

equilibrium constant of a reversible reaction at different temperatures.
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Experimental Protocol:

Reaction: The study focused on the reversible reaction between benzaldehyde and iodine to

form benzoyl iodide and hydrogen iodide: C₆H₅CHO(g) + I₂(g) ⇌ C₆H₅COI(g) + HI(g)

Apparatus: The experiments were likely conducted in a closed, temperature-controlled

reaction vessel connected to a spectrophotometer.

Procedure:

Known initial concentrations of benzaldehyde and iodine are introduced into the reaction

vessel.

The mixture is heated to a specific temperature and allowed to reach equilibrium.

The concentrations of the reactants and products at equilibrium are determined, often

using spectrophotometry to measure the concentration of a colored species like iodine.

This procedure is repeated at several different temperatures.

Data Analysis: The equilibrium constant (K) is calculated for each temperature. According to

the van't Hoff equation, a plot of ln(K) versus 1/T yields a straight line with a slope equal to

-ΔrH°/R, where ΔrH° is the standard enthalpy change of the reaction and R is the gas

constant. Once ΔrH° is determined, the standard enthalpy of formation of gaseous benzoyl
iodide can be calculated using the known standard enthalpies of formation of the other

reactants and products.

The relationship between the experimental measurements and the final thermodynamic

property is depicted in the following diagram.
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Determination of ΔfH°(gas) via Gas-Phase Equilibrium

Experimental Measurements

Data Analysis

Calculation

Final Derived Value

Measure Equilibrium Constant (K)
at various Temperatures (T)

Plot ln(K) vs 1/T (van't Hoff Plot)

Determine the slope = -ΔrH°/R

Calculate the Enthalpy of Reaction (ΔrH°)

Use Hess's Law and known ΔfH° values of other species

Calculate ΔfH° of Benzoyl Iodide (gas)

Click to download full resolution via product page

Caption: Deriving the Gaseous Enthalpy of Formation from Equilibrium Constants.
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Conclusion
The thermodynamic properties of benzoyl iodide, particularly its enthalpy of formation, are

well-established through classic calorimetric and equilibrium studies. The data presented in this

guide provide a reliable foundation for further research and applications in areas such as

chemical synthesis, reaction mechanism studies, and computational chemistry. The detailed

experimental protocols offer insight into the rigorous methods employed to obtain these

fundamental thermodynamic values.

To cite this document: BenchChem. [Thermodynamic Properties and Enthalpy of Formation
of Benzoyl Iodide: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15495994#thermodynamic-properties-and-enthalpy-
of-formation-of-benzoyl-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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